Cas no 2157013-33-5 (6-hydroxy-2-formamidoheptanoic acid)

• Product Name: 6-hydroxy-2-formamidoheptanoic acid
• CAS No: 2157013-33-5
• MF: C₈H₁₅NO₄
• MW: 189.209002733231
• CID: 5837613
• PubChem ID: 165842514
• Update Time: 2025-06-13

6-hydroxy-2-formamidoheptanoic acid Chemical and Physical Properties

Names and Identifiers

• 6-hydroxy-2-formamidoheptanoic acid
• EN300-1300806
• 2157013-33-5

• Inchi： 1S/C8H15NO4/c1-6(11)3-2-4-7(8(12)13)9-5-10/h5-7,11H,2-4H2,1H3,(H,9,10)(H,12,13)
• InChI Key： XDOVSLPJBFYRQH-UHFFFAOYSA-N
• SMILES： OC(C)CCCC(C(=O)O)NC=O

Computed Properties

• Exact Mass: 189.10010796g/mol
• Monoisotopic Mass: 189.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 172
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 86.6Ų

Additional information on 6-hydroxy-2-formamidoheptanoic acid

6-Hydroxy-2-formamidoheptanoic Acid (CAS No. 2157013-33-5): A Comprehensive Overview of Its Properties and Applications

In the realm of organic chemistry and biochemical research, 6-hydroxy-2-formamidoheptanoic acid (CAS No. 2157013-33-5) has emerged as a compound of significant interest. This molecule, characterized by its unique hydroxyl and formamido functional groups, plays a pivotal role in various scientific and industrial applications. Its structural complexity and functional versatility make it a subject of ongoing research, particularly in the fields of pharmaceutical intermediates, biochemical synthesis, and nutraceutical development.

The 6-hydroxy-2-formamidoheptanoic acid is a derivative of heptanoic acid, incorporating both hydroxyl and formamido substituents. This combination of functional groups endows the compound with distinct chemical properties, such as enhanced solubility in polar solvents and reactivity in condensation reactions. Researchers have leveraged these attributes to explore its potential in synthesizing peptide mimetics and bioactive molecules, which are critical in drug discovery and development.

One of the most frequently searched questions regarding 6-hydroxy-2-formamidoheptanoic acid is its role in metabolic pathways. Recent studies suggest that this compound may serve as a precursor or intermediate in the biosynthesis of certain amino acids or their derivatives. This has sparked interest in its potential applications in personalized medicine and nutraceutical formulations, where tailored biochemical compounds are increasingly in demand.

Another hot topic tied to CAS No. 2157013-33-5 is its relevance in green chemistry. With the global push toward sustainable practices, researchers are investigating eco-friendly synthesis routes for this compound. Methods such as enzymatic catalysis and microwave-assisted synthesis are being explored to reduce energy consumption and minimize waste, aligning with the principles of circular economy.

The analytical characterization of 6-hydroxy-2-formamidoheptanoic acid is another area of focus. Advanced techniques like nuclear magnetic resonance (NMR) spectroscopy and high-performance liquid chromatography (HPLC) are routinely employed to ensure purity and structural integrity. These methods are crucial for meeting the stringent quality standards required in pharmaceutical manufacturing and research-grade chemicals.

In the context of biomedical research, this compound has shown promise in studies related to cell signaling and enzyme inhibition. Its ability to interact with specific biological targets makes it a candidate for further investigation in therapeutic applications. For instance, preliminary data suggest potential roles in modulating inflammatory responses or metabolic disorders, though extensive clinical validation is still needed.

From an industrial perspective, 6-hydroxy-2-formamidoheptanoic acid is valued for its compatibility with polymer chemistry. Its functional groups allow for incorporation into biodegradable polymers, which are gaining traction in sustainable packaging and medical devices. This aligns with the growing consumer demand for eco-friendly materials and reduced environmental impact products.

As the scientific community continues to unravel the potential of CAS No. 2157013-33-5, its applications are expected to expand. Whether in drug development, material science, or biotechnology, this compound exemplifies the intersection of innovation and practicality. Future research will likely focus on optimizing its synthesis, exploring novel derivatives, and validating its efficacy in targeted applications.

In summary, 6-hydroxy-2-formamidoheptanoic acid stands as a multifaceted compound with broad relevance across multiple disciplines. Its unique chemical profile, coupled with emerging applications, ensures its place as a subject of ongoing scientific inquiry and industrial interest.